Cas no 4609-91-0 (Octane, 2-nitro-)

• Product Name: Octane, 2-nitro-
• CAS No: 4609-91-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 332406
• PubChem ID: 220645
• Update Time: 2025-04-19

Octane, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Octane, 2-nitro-
• 2-nitrooctane
• (+-)-2-Nitro-octan
• (+-)-2-nitro-octane
• 2-Nitro-octan
• 2-nitro-octane
• 2-Octyl nitrate
• AC1L5946
• AC1Q1WP5
• AR-1E4398
• CTK1D8371
• NSC3655
• NSC-3655
• DTXSID30277708
• 4609-91-0
• AKOS024339162
• SCHEMBL1151349
• ZXLQHMOMJDHKJK-UHFFFAOYSA-N

• Inchi： 1S/C8H17NO2/c1-3-4-5-6-7-8(2)9(10)11/h8H,3-7H2,1-2H3
• InChI Key： ZXLQHMOMJDHKJK-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)CCCCCC)=O

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 0.916
• Boiling Point: 208.6°C at 760 mmHg
• Flash Point: 71.8°C
• Refractive Index: 1.432
• PSA: 43.14